Cas no 865246-81-7 (ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865246-81-7
• MF: C₂₅H₃₁N₃O₅S₂
• MW: 517.660743951797
• CID: 5914507
• PubChem ID: 4594718
• Update Time: 2025-05-23

ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• F1366-1748
• (Z)-ethyl 2-(2-((4-(N,N-dipropylsulfamoyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate
• ethyl 2-[(2Z)-2-{[4-(dipropylsulfamoyl)benzoyl]imino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• AKOS024607337
• ethyl 2-[2-[4-(dipropylsulfamoyl)benzoyl]imino-6-methyl-1,3-benzothiazol-3-yl]acetate
• 865246-81-7
• ethyl (Z)-2-(2-((4-(N,N-dipropylsulfamoyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 2-[[4-[(dipropylamino)sulfonyl]benzoyl]imino]-6-methyl-, ethyl ester

• Inchi： 1S/C25H31N3O5S2/c1-5-14-27(15-6-2)35(31,32)20-11-9-19(10-12-20)24(30)26-25-28(17-23(29)33-7-3)21-13-8-18(4)16-22(21)34-25/h8-13,16H,5-7,14-15,17H2,1-4H3
• InChI Key： VAUXZCYRWVHZLT-UHFFFAOYSA-N
• SMILES： S1C2=CC(C)=CC=C2N(CC(OCC)=O)C1=NC(=O)C1=CC=C(S(N(CCC)CCC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 517.17051344g/mol
• Monoisotopic Mass: 517.17051344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 130Ų

Additional information on ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate: A Comprehensive Overview

Ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate, with the CAS number 865246-81-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its intricate molecular structure, which includes a benzothiazole core and various substituents that contribute to its unique chemical properties.

The benzothiazole moiety in this compound is a key structural element, as it is known to exhibit antimicrobial activity and anticancer potential. Recent studies have explored the role of benzothiazole derivatives in drug development, particularly in targeting specific enzymes and pathways associated with diseases such as cancer and bacterial infections. The presence of the dipropylsulfamoyl group further enhances the compound's functionality by introducing sulfur-based interactions that can influence its bioavailability and stability.

Ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate has been synthesized through a series of multi-step reactions involving advanced organic chemistry techniques. Researchers have focused on optimizing the synthesis pathway to improve yield and purity, which are critical for its potential applications in pharmaceuticals and agrochemicals.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor for more complex molecules makes it valuable in the construction of bioactive compounds. Additionally, the compound's stability under various conditions suggests its potential use in developing robust materials for industrial applications.

Recent advancements in computational chemistry have allowed for a deeper understanding of this compound's properties. Molecular modeling studies have revealed insights into its electronic structure and reactivity, providing a foundation for further experimental work. These studies highlight the importance of understanding the relationship between molecular structure and function in designing new compounds with desired properties.

Ethical considerations are also a critical aspect when working with such compounds. Ensuring safe handling practices and minimizing environmental impact are essential steps in their synthesis and application. Researchers are increasingly adopting green chemistry principles to develop sustainable methods for producing such compounds.

In conclusion, ethyl 2-(2Z)-2-{4-(dipropylsulfamoyl)benzoylimino}-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a significant advancement in organic chemistry. Its unique structure and promising properties make it a valuable subject for further research across multiple disciplines.